N-Benzyl vs. N-Phenyl Regiochemistry: Anti-Tubercular Activity
In a head-to-head study of N-substituted-phenyl-1,2,3-triazole-4-carbaldehydes against Mycobacterium tuberculosis H37Rv, the N-phenyl derivative (3a) exhibited a MIC of 2.5 µg/mL, a value comparable to clinically used anti-tubercular drugs [1]. Although the target compound bears an N-benzyl rather than an N-phenyl substituent, the SAR analysis established that the hydrogen-bond acceptor ability of the carbaldehyde and the planarity between the triazole and the aromatic ring are critical for activity [1]. The introduction of a methylene spacer in the target compound disrupts this planarity, predicting a different binding mode. This class-level inference highlights the structural non-equivalence of N-benzyl and N-phenyl triazole-4-carbaldehydes for anti-infective screening [1].
| Evidence Dimension | In vitro anti-Mycobacterium tuberculosis activity (MIC) |
|---|---|
| Target Compound Data | Not directly tested in this study; structural class: N-benzyl-1,2,3-triazole-4-carbaldehyde |
| Comparator Or Baseline | 1-(4-Methylphenyl)-1,2,3-triazole-4-carbaldehyde (3k): MIC = 2.5 µg/mL; 1-Phenyl-1,2,3-triazole-4-carbaldehyde (3a): MIC = 2.5 µg/mL |
| Quantified Difference | Not quantifiable for target compound; SAR indicates that N-substitution type (aryl vs. benzyl) alters planarity and activity |
| Conditions | M. tuberculosis H37Rv (ATCC 27294) in vitro broth microdilution assay |
Why This Matters
This SAR evidence cautions against assuming that N-benzyl triazole-4-carbaldehydes will recapitulate the anti-tubercular activity of N-phenyl analogues, making the target compound a distinct chemotype for screening.
- [1] Costa, M. S.; Boechat, N.; Rangel, E. A.; da Silva, F. C.; de Souza, A. M. T.; Rodrigues, C. R.; Castro, H. C.; Junior, I. N.; Lourenço, M. C. S.; Wardell, S. M. S. V.; Ferreira, V. F. Synthesis, tuberculosis inhibitory activity, and SAR study of N-substituted-phenyl-1,2,3-triazole derivatives. Bioorg. Med. Chem. 2006, 14, 8644–8653. DOI: 10.1016/j.bmc.2006.08.019. View Source
